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Compound of Interest

Compound Name: Peucedanol 7-O-glucoside

Cat. No.: B1151975 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and environmental protection through the proper handling and disposal of chemical compounds

is paramount. This guide provides detailed, step-by-step procedures for the safe disposal of

Peucedanol 7-O-glucoside, aligning with general laboratory safety protocols and regulatory

guidelines.

Key Safety and Handling Data
While specific hazard data for Peucedanol 7-O-glucoside is limited, the available information

and general chemical safety practices dictate a cautious approach. The following table

summarizes essential information.
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Property Value/Information Source

Chemical Name Peucedanol 7-O-glucoside [1]

CAS Number 65853-04-5 [1]

Molecular Formula C₂₀H₂₆O₁₀ [1]

Molecular Weight 426.41 g/mol [1]

Appearance Powder [2]

Solubility
Slightly soluble (2.5 g/L at

25°C)
[2]

Known Hazards

Hazard information is not

extensively documented.

Standard precautions for

handling chemical compounds

should be followed.

[2]

Storage
Store in a cool, dry place away

from light.
[3]

First Aid

Eyes: Immediately flush with

plenty of water for at least 15

minutes. Skin: Flush skin with

plenty of water for at least 15

minutes while removing

contaminated clothing.

Ingestion: Do NOT induce

vomiting. Rinse mouth and

drink 2-4 cupfuls of milk or

water if conscious and alert.

Inhalation: Move to fresh air

immediately. In all cases of

exposure, consult a doctor.

[1]

Disposal Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.epa.gov/hwgenerators/regulations-hazardous-waste-generated-academic-laboratories
https://www.epa.gov/hwgenerators/regulations-hazardous-waste-generated-academic-laboratories
https://www.epa.gov/hwgenerators/regulations-hazardous-waste-generated-academic-laboratories
https://www.epa.gov/hwgenerators/regulations-hazardous-waste-generated-academic-laboratories
https://www.acewaste.com.au/properly-managing-chemical-waste-laboratories/
https://www.acewaste.com.au/properly-managing-chemical-waste-laboratories/
https://www.acewaste.com.au/properly-managing-chemical-waste-laboratories/
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.epa.gov/hwgenerators/regulations-hazardous-waste-generated-academic-laboratories
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1151975?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the decision-making process and steps for the proper disposal

of Peucedanol 7-O-glucoside waste. This workflow emphasizes compliance with institutional

and regulatory requirements.
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Waste Generation & Assessment

Segregation & Collection

Interim Storage

Final Disposal

Start: Generate Peucedanol
7-O-glucoside Waste

Assess Waste Type
(Solid, Liquid, Contaminated PPE)

Segregate Waste Streams
(e.g., solid, liquid)

Collect in Designated,
Labeled, Leak-Proof Containers

Store in a Designated,
Well-Ventilated Chemical

Waste Storage Area

Contact Institutional EHS
or Licensed Waste Contractor

Arrange for Waste Pickup
and Manifesting

End: Compliant Disposal

Click to download full resolution via product page

Caption: Disposal workflow for Peucedanol 7-O-glucoside waste.
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Detailed Disposal Procedures
The following protocols are based on standard laboratory safety practices and information from

general safety data sheets for chemical compounds.

Step 1: Personal Protective Equipment (PPE)

Before handling Peucedanol 7-O-glucoside for disposal, ensure you are wearing the

appropriate PPE:

Safety glasses or goggles.

Chemical-resistant gloves (e.g., nitrile).

Laboratory coat.

In cases of handling powders or creating dust, respiratory protection should be worn.

Step 2: Waste Segregation and Collection

Properly segregate waste to prevent accidental chemical reactions and to ensure compliant

disposal.[2]

Solid Waste (Unused or Expired Product):

Place the solid waste into a clearly labeled, sealed container suitable for chemical waste.

Liquid Waste (Solutions):

Do not pour solutions containing Peucedanol 7-O-glucoside down the drain.

Collect all liquid waste in a dedicated, leak-proof, and clearly labeled container.

Ensure the container is compatible with the solvent used.

Contaminated Materials:

Items such as gloves, weighing papers, pipette tips, and paper towels that are

contaminated with Peucedanol 7-O-glucoside should be considered chemical waste.
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Collect these materials in a designated, sealed plastic bag or container.

Step 3: Labeling and Storage

Properly label all waste containers with the following information:

"Waste: Peucedanol 7-O-glucoside"

List of contents, including any solvents and their approximate concentrations.

The date the waste was first added to the container.

Appropriate hazard warnings (e.g., "Caution: Chemical Waste").

Store the sealed waste containers in a designated, well-ventilated chemical waste storage

area, away from incompatible materials, until collection.

Step 4: Final Disposal

The final disposal of chemical waste must be handled by professionals to ensure compliance

with all regulations.

Consult Institutional Guidelines: Adhere to your institution's specific chemical waste disposal

procedures. This often involves contacting the Environmental Health and Safety (EHS)

department.

Licensed Waste Disposal: Arrange for the collection of the chemical waste by a licensed and

certified hazardous waste disposal company.[4] These companies are equipped to handle

and dispose of chemical waste in an environmentally responsible and legally compliant

manner.

Documentation: Ensure all required paperwork, such as a hazardous waste manifest, is

completed accurately. This document tracks the waste from your laboratory to its final

disposal site.[5]

Accidental Spill Procedures
In the event of a spill, follow these steps:
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Evacuate and Ventilate: If the spill is large or in a poorly ventilated area, evacuate personnel

and ensure the area is well-ventilated.

Containment:

For solid spills, carefully sweep or scoop the material to avoid creating dust and place it in

a labeled waste container.

For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand, or

earth). Scoop up the absorbed material and place it in a suitable, closed container for

disposal.

Decontamination: Clean the spill area thoroughly with an appropriate solvent and then with

soap and water. Collect all cleaning materials as contaminated waste.

Reporting: Report the spill to your institution's Environmental Health and Safety (EHS)

department.

Disclaimer: The information provided in this guide is intended for trained laboratory personnel

and is based on general chemical safety principles. Specific disposal requirements may vary by

region and institution. Always consult your local regulations and your institution's Environmental

Health and Safety (EHS) department for complete and specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.epa.gov/hwgenerators/steps-complying-regulations-hazardous-waste
https://www.benchchem.com/product/b1151975#peucedanol-7-o-glucoside-proper-disposal-procedures
https://www.benchchem.com/product/b1151975#peucedanol-7-o-glucoside-proper-disposal-procedures
https://www.benchchem.com/product/b1151975#peucedanol-7-o-glucoside-proper-disposal-procedures
https://www.benchchem.com/product/b1151975#peucedanol-7-o-glucoside-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1151975?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1151975?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

